Cas no 916813-19-9 (N-(3-amino-4-chlorophenyl)-2-methylpropanamide)

N-(3-amino-4-chlorophenyl)-2-methylpropanamide structure
916813-19-9 structure
Product Name:N-(3-amino-4-chlorophenyl)-2-methylpropanamide
CAS No:916813-19-9
MF:C10H13ClN2O
MW:212.676021337509
CID:1068151
PubChem ID:16774846
Update Time:2025-04-20

N-(3-amino-4-chlorophenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-Amino-4-chlorophenyl)isobutyramide
    • N-(3-Amino-4-chlorophenyl)-2-methylpropanamide
    • N-(3-amino-4-chlorophenyl)-2-methylpropanamide(SALTDATA: FREE)
    • DTXSID50588282
    • AKOS000101478
    • CS-0118533
    • MFCD09047252
    • BS-36430
    • N-Acetylmuramyl-L-alanyl-D-isoglnaminehydrate
    • FT-0752819
    • 916813-19-9
    • SCHEMBL5050812
    • DA-40562
    • STL411755
    • N-(3-amino-4-chlorophenyl)-2-methylpropanamide
    • MDL: MFCD09047252
    • Inchi: 1S/C10H13ClN2O/c1-6(2)10(14)13-7-3-4-8(11)9(12)5-7/h3-6H,12H2,1-2H3,(H,13,14)
    • InChI Key: UNKPJCLOEMVSHY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1N)NC(C(C)C)=O

Computed Properties

  • Exact Mass: 212.0716407g/mol
  • Monoisotopic Mass: 212.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

N-(3-amino-4-chlorophenyl)-2-methylpropanamide Security Information

  • HazardClass:IRRITANT

N-(3-amino-4-chlorophenyl)-2-methylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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